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Compound of Interest

Compound Name: ALLO-1

Cat. No.: B565973 Get Quote

This document provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with ALLO-1 (CAS: 37468-32-9), a

potent Smoothened (SMO) antagonist. Adherence to these procedural guidelines is critical for

ensuring personal safety and proper environmental management.

Hazard Identification and Safety Precautions
ALLO-1 is a hazardous substance requiring careful handling. The primary hazards are

summarized below.

Hazard Summary Table:
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Hazard Statement GHS Classification Precautionary Action

Harmful if swallowed Acute Toxicity - Oral 4 (H302)

Do not eat, drink, or smoke

when using this product. Wash

hands thoroughly after

handling. If swallowed, call a

poison center or doctor if you

feel unwell. Rinse mouth.

Causes skin irritation Skin Irritation 2 (H315)

Wear protective gloves. If on

skin, wash with plenty of water

and soap. If skin irritation

occurs, get medical

advice/attention. Take off

contaminated clothing and

wash it before reuse.

Causes serious eye irritation Eye Irritation 2A (H319)

Wear eye protection. If in eyes,

rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing. If

eye irritation persists, get

medical advice/attention.

Very toxic to aquatic life Aquatic Acute 1 (H400)
Avoid release to the

environment. Collect spillage.

Personal Protective Equipment (PPE)
Strict adherence to the following PPE protocols is mandatory when handling ALLO-1.

PPE Requirements Table:
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Task Gloves Eye Protection Lab Coat
Respiratory
Protection

Handling solid

ALLO-1

Nitrile or other

chemically

resistant gloves

Safety glasses

with side shields

or goggles

Standard lab

coat

Recommended

to minimize

inhalation of dust

Preparing

solutions

Nitrile or other

chemically

resistant gloves

Safety glasses

with side shields

or goggles

Standard lab

coat

Use in a

chemical fume

hood

Administering to

cell cultures

Nitrile or other

chemically

resistant gloves

Safety glasses

with side shields

or goggles

Standard lab

coat

N/A (if performed

in a biosafety

cabinet)

Cleaning spills

Heavy-duty nitrile

or butyl rubber

gloves

Chemical safety

goggles and face

shield

Impervious lab

coat or apron

Air-purifying

respirator with

appropriate

cartridges if spill

is large or in a

poorly ventilated

area

Waste disposal

Nitrile or other

chemically

resistant gloves

Safety glasses

with side shields

or goggles

Standard lab

coat
N/A

First-Aid Measures
Immediate and appropriate first-aid is crucial in the event of exposure.
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Exposure Route First-Aid Protocol

Ingestion
If swallowed, immediately call a doctor. Rinse

mouth.

Skin Contact
Immediately wash with water and soap and

rinse thoroughly.

Eye Contact
Rinse opened eye for several minutes under

running water.

Inhalation
In case of unconsciousness, place patient in a

stable side position for transportation.

Quantitative Data for ALLO-1
The following table summarizes key quantitative data for ALLO-1.[1]

Property Value

Molecular Formula C₁₇H₁₅ClN₂O₂

Formula Weight 314.8 g/mol

Purity ≥98%

λmax 220 nm

IC₅₀ (wild-type SMO) 50 nM

IC₅₀ (D473H mutant SMO) 300-1000 nM

Solubility (DMF) 30 mg/mL

Solubility (DMSO) 20 mg/mL

Solubility (DMF:PBS (pH 7.2) (1:1)) 0.5 mg/mL

Experimental Protocols
The following are step-by-step procedures for key operations involving ALLO-1.
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Handling and Storage Protocol
Receipt and Storage: Upon receipt, store ALLO-1 as a crystalline solid in a tightly sealed

container in a cool, dry, and well-ventilated area.

Solution Preparation:

Perform all weighing and solution preparation in a chemical fume hood to avoid inhalation

of dust and exposure to vapors.

Use the appropriate solvent as indicated by experimental needs (e.g., DMSO, DMF).

Ensure all glassware is clean and dry before use.

General Handling:

Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in areas where ALLO-1 is handled.

Wash hands thoroughly after handling.

Spill Cleanup Protocol
Immediate Actions:

Evacuate the immediate area of the spill.

Alert colleagues and the laboratory supervisor.

If the spill is large, volatile, or in a poorly ventilated area, evacuate the laboratory and

contact the institutional Environmental Health and Safety (EHS) department.

Containment:

For liquid spills, contain the spill using absorbent pads or other appropriate absorbent

material, working from the outside in.

For solid spills, carefully cover the spill with a damp paper towel to avoid raising dust.
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Cleanup:

Wearing the appropriate PPE (see PPE Requirements Table), use a scoop or other tools

to collect the absorbed material or the solid spill.

Place the collected material into a labeled, sealable hazardous waste container.

Decontamination:

Clean the spill area with a detergent and water solution.

Wipe the area with a clean, damp cloth.

All cleaning materials must be disposed of as hazardous waste.

Reporting:

Document the spill and the cleanup procedure in the laboratory records.

Report the incident to the laboratory supervisor and EHS as required by institutional policy.

Disposal Plan
ALLO-1 and any materials contaminated with it must be disposed of as hazardous chemical

waste.

Waste Segregation:

Collect all ALLO-1 waste, including unused solid compound, solutions, and contaminated

consumables (e.g., pipette tips, gloves, paper towels), in a designated and clearly labeled

hazardous waste container.

Do not mix ALLO-1 waste with other waste streams unless explicitly permitted by your

institution's EHS department.

Containerization:

Use a chemically compatible, leak-proof container with a secure lid for waste collection.
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Ensure the waste container is labeled with "Hazardous Waste," the full chemical name

"ALLO-1," and the date of waste accumulation.

Storage of Waste:

Store the hazardous waste container in a designated satellite accumulation area within the

laboratory.

Keep the container closed except when adding waste.

Final Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's

EHS department or a licensed hazardous waste disposal contractor.

Do not dispose of ALLO-1 down the drain or in the regular trash.

Hedgehog Signaling Pathway and ALLO-1
Mechanism of Action
ALLO-1 is an antagonist of the Smoothened (SMO) receptor, a key component of the

Hedgehog (Hh) signaling pathway. The diagram below illustrates the canonical Hh pathway

and the point of intervention by ALLO-1.

Caption: ALLO-1 inhibits the Hedgehog signaling pathway by antagonizing the SMO receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b565973#personal-protective-equipment-for-handling-
allo-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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